Cas no 2034419-15-1 (3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide
• CAS No: 2034419-15-1
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 5824394
• PubChem ID: 119104161
• Update Time: 2025-10-28

3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide
• 3-(benzenesulfonyl)-N-[1-(1-benzofuran-2-yl)propan-2-yl]propanamide
• F6556-7597
• N-(1-(benzofuran-2-yl)propan-2-yl)-3-(phenylsulfonyl)propanamide
• AKOS026697309
• 2034419-15-1

• Inchi： 1S/C20H21NO4S/c1-15(13-17-14-16-7-5-6-10-19(16)25-17)21-20(22)11-12-26(23,24)18-8-3-2-4-9-18/h2-10,14-15H,11-13H2,1H3,(H,21,22)
• InChI Key： RFYQHCHUKZUMOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC(C)CC1=CC2C=CC=CC=2O1)=O)(=O)=O

Computed Properties

• Exact Mass: 371.11912932g/mol
• Monoisotopic Mass: 371.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.8Ų

Additional information on 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide

Exploring the Properties and Applications of 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide (CAS No. 2034419-15-1)

3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide (CAS No. 2034419-15-1) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features. This compound combines a benzenesulfonyl group with a benzofuran moiety, creating a versatile scaffold for potential applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the prevalence of sulfonamide and benzofuran derivatives in medicinal chemistry.

The molecular structure of 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide features a propanamide linker, which enhances its compatibility with biological systems. This characteristic makes it a candidate for studying enzyme interactions or designing novel therapeutic agents. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as machine learning models increasingly predict their utility in targeting specific protein pathways. The compound's CAS No. 2034419-15-1 serves as a crucial identifier for researchers tracking its use in high-throughput screening libraries.

In the context of green chemistry advancements, 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide presents opportunities for sustainable synthesis routes. Chemists are exploring catalytic methods to produce this compound with reduced environmental impact, aligning with global demands for eco-friendly chemical processes. The benzofuran component, in particular, has shown promise in developing organic electronic materials, sparking interest from the renewable energy sector for potential applications in organic photovoltaics.

Analytical characterization of CAS No. 2034419-15-1 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring precise quality control for research applications. The compound's stability profile makes it suitable for various experimental conditions, though proper storage under anhydrous conditions is recommended to maintain its integrity. These properties contribute to its growing popularity in high-value chemical synthesis and pharmaceutical intermediates markets.

From a commercial perspective, 3-(benzenesulfonyl)-N-1-(1-benzofuran-2-yl)propan-2-ylpropanamide represents an important niche product in the fine chemicals sector. Suppliers are increasingly listing this compound in their catalogs to meet rising demand from contract research organizations and academic laboratories. The unique combination of sulfonamide and heterocyclic functionalities in its structure continues to drive innovation across multiple scientific disciplines, positioning it as a compound worth watching in coming years.